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Compound of Interest

Compound Name: Prochlorperazine Sulfoxide-d3

Cat. No.: B563249 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of Prochlorperazine Sulfoxide-d3, a

deuterated analog of a major metabolite of the antiemetic and antipsychotic drug,

Prochlorperazine. This document is intended to serve as a comprehensive resource, offering

key data from a representative Certificate of Analysis, detailed experimental protocols for

analytical testing, and visualizations of relevant workflows and pathways.

Certificate of Analysis
The following table summarizes the typical analytical data for a batch of Prochlorperazine
Sulfoxide-d3. While specific values may vary between lots, this representative data provides

an overview of the quality control specifications for this compound.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b563249?utm_src=pdf-interest
https://www.benchchem.com/product/b563249?utm_src=pdf-body
https://www.benchchem.com/product/b563249?utm_src=pdf-body
https://www.benchchem.com/product/b563249?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b563249?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Test Specification Result

Appearance White to Off-White Solid Conforms

Solubility Soluble in Acetonitrile Conforms

Identity (¹H-NMR) Conforms to structure Conforms

Identity (Mass Spec) Conforms to structure Conforms

Purity (HPLC) ≥ 98.0% 99.0%

Isotopic Purity ≥ 99% Deuterium Conforms

Loss on Drying (TGA) ≤ 1.0% 0.60%

Residual Solvents Meets USP <467> limits Conforms

Physicochemical Properties
Property Value Reference

Chemical Formula C₂₀H₂₁D₃ClN₃OS [1][2]

Molecular Weight 392.96 g/mol [1][3]

CAS Number 1189943-37-0 [1][2]

Purity 99.0% [4]

Storage
Store at 2-8 °C for long-term

storage.

Shipping Condition
Product is stable to be shipped

at room temperature.

Experimental Protocols
Detailed methodologies for the key analytical tests performed on Prochlorperazine Sulfoxide-
d3 are provided below. These protocols are based on established methods for the analysis of

Prochlorperazine and its metabolites.[5]
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High-Performance Liquid Chromatography (HPLC) for
Purity Determination
This method is adapted from a stability-indicating HPLC method for Prochlorperazine and its

impurities.

Instrumentation: HPLC with UV detector

Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm)

Mobile Phase A: 0.1% Formic Acid in Water

Mobile Phase B: Acetonitrile

Gradient:

Time (min) %A %B

0 90 10

20 10 90

25 10 90

26 90 10

| 30 | 90 | 10 |

Flow Rate: 1.0 mL/min

Column Temperature: 30°C

Detection Wavelength: 254 nm

Injection Volume: 10 µL

Sample Preparation: Dissolve the sample in the mobile phase to a concentration of

approximately 1 mg/mL.
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Mass Spectrometry (MS) for Identity Confirmation
Instrumentation: Liquid Chromatography-Mass Spectrometry (LC-MS) with Electrospray

Ionization (ESI)

LC Conditions: Use the HPLC conditions described in section 3.1.

MS Conditions:

Ionization Mode: Positive Electrospray Ionization (ESI+)

Scan Range: m/z 100-1000

Capillary Voltage: 3.5 kV

Cone Voltage: 30 V

Source Temperature: 120°C

Desolvation Temperature: 350°C

Gas Flow (Desolvation): 600 L/hr

Expected Ion: [M+H]⁺ at m/z 393.1

Nuclear Magnetic Resonance (¹H-NMR) for Structural
Confirmation

Instrumentation: 400 MHz NMR Spectrometer

Solvent: Chloroform-d (CDCl₃) or Dimethyl Sulfoxide-d₆ (DMSO-d₆)

Concentration: Approximately 10 mg/mL

Procedure: Acquire a standard one-dimensional proton NMR spectrum. The absence of a

singlet corresponding to the N-methyl group (around 2.2-2.5 ppm) and the presence of

characteristic aromatic and aliphatic signals will confirm the structure. The chemical shifts of
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protons adjacent to the sulfoxide group will be shifted downfield compared to the non-

oxidized parent compound.

Thermogravimetric Analysis (TGA) for Loss on Drying
Instrumentation: TGA Analyzer

Sample Size: 5-10 mg

Heating Rate: 10 °C/min

Temperature Range: Ambient to 300°C

Atmosphere: Nitrogen, with a flow rate of 20 mL/min

Analysis: Calculate the percentage of weight loss from the TGA curve.

Visualizations
The following diagrams illustrate key processes related to the quality control and mechanism of

action of Prochlorperazine.
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Caption: Quality control workflow for Prochlorperazine Sulfoxide-d3.
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Caption: Simplified metabolic and signaling pathway of Prochlorperazine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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